Cas no 2138195-97-6 (3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl-)

• Product Name: 3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl-
• CAS No: 2138195-97-6
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5260557
• Update Time: 2025-07-17

3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl-

• Inchi： 1S/C12H23NO/c1-7-12(5,10-14-6)13-9-8-11(2,3)4/h1,13H,8-10H2,2-6H3
• InChI Key： CRDJHWSSIBSUJJ-UHFFFAOYSA-N
• SMILES： C(OC)C(C)(NCCC(C)(C)C)C#C

Additional information on 3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl-

Comprehensive Overview of 3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl- (CAS No. 2138195-97-6)

The compound 3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl- (CAS No. 2138195-97-6) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the presence of a butynyl group and a methoxy substituent, make it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and functional material design.

One of the key reasons for the growing interest in 3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl- is its role in click chemistry reactions. The alkyne functional group in this compound allows for efficient coupling with azides, enabling the rapid assembly of diverse molecular architectures. This property is particularly valuable in the development of bioconjugates and polymeric materials, which are widely used in biomedical applications. Recent studies have highlighted its utility in creating targeted drug delivery systems and diagnostic probes, aligning with the current trend toward personalized medicine.

In addition to its pharmaceutical applications, 3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl- is also being explored in the field of agrochemicals. Its structural flexibility allows for the design of novel pesticides and herbicides with improved efficacy and environmental safety. As sustainability becomes a major focus in agriculture, researchers are investigating how this compound can contribute to the development of greener crop protection solutions. This aligns with the increasing demand for eco-friendly chemicals and sustainable farming practices, which are frequently searched topics in scientific and agricultural communities.

The synthesis and characterization of 3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl- require advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and consistency of the compound, which is critical for its use in high-value applications. Analytical data for this compound, including its molecular weight and solubility profile, are often sought after by chemists and formulators working on cutting-edge projects. The availability of such detailed information supports the compound's adoption in both academic and industrial settings.

Another area where 3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl- shows promise is in the development of advanced materials. Its ability to participate in polymerization reactions makes it a candidate for creating high-performance polymers with tailored properties. These materials can be used in electronics, coatings, and adhesives, addressing the need for innovative solutions in these sectors. As industries strive for lightweight and durable materials, the relevance of this compound continues to grow.

Safety and handling of 3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl- are also important considerations. While it is not classified as a hazardous material, proper storage and handling protocols should be followed to ensure its stability and longevity. This includes keeping the compound in a cool, dry place and avoiding exposure to strong oxidizing agents. Such precautions are standard in laboratory and industrial environments, reflecting the broader emphasis on chemical safety and risk management.

In summary, 3-Butyn-2-amine, N-(3,3-dimethylbutyl)-1-methoxy-2-methyl- (CAS No. 2138195-97-6) is a versatile and valuable compound with wide-ranging applications. Its role in pharmaceuticals, agrochemicals, and material science underscores its importance in modern research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point for innovation and discovery.